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Compound of Interest

ethyl 2-methyl-5-nitro-1H-pyrrole-
Compound Name:
3-carboxylate

CAS No.: 106840-79-3

Cat. No.: B012193

L J

A Critical Prerequisite for Research: Accurate Compound Identification

In the realm of scientific research and drug development, the precise identification of a
chemical compound is the foundational step upon which all subsequent experimentation is
built. The Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier
assigned to every chemical substance, ensuring unambiguous identification and preventing the
costly and time-consuming errors that can arise from confusion between different compounds
with similar names or structures.

Our initial investigation into the requested topic of "suppliers and price of CAS 106840-79-3 for
research” revealed that the provided CAS number, 106840-79-3, does not correspond to a
recognized substance in major chemical databases, including the authoritative CAS
REGISTRY®. This indicates that the CAS number is likely incorrect due to a typographical
error or refers to a substance that is not publicly cataloged.

Therefore, this guide will first address the critical importance of verifying a CAS number and
provide a procedural outline for researchers to ensure they are sourcing the correct material.
Following this, we will present an exemplary technical guide for a well-characterized research
compound to illustrate the depth of information that can be compiled once a valid chemical
identity is established.
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Part 1: The Imperative of CAS Number Verification

Before any procurement or experimental work is initiated, it is essential to verify the CAS
number of the compound of interest. An incorrect CAS number can lead to the purchase of the
wrong chemical, invalidating experimental results and potentially posing safety risks.

Workflow for CAS Number Verification

Below is a systematic workflow for researchers to validate a CAS number and find the correct
chemical identifier.
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Query Authoritative Databases:
- CAS REGISTRY®
- PubChem
- EPA Substance Registry Services

:

Is the CAS Number Valid?

Review Source Documentation:
- Original publication
- Patent
- Internal discovery documents

i

Search by Chemical Name,
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Is the Compound Identified?
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Caption: Workflow for Verifying a Chemical's CAS Number.
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Part 2: Exemplar Technical Guide: Wortmannin (CAS
19545-26-7)

Please note: The following information is provided as an illustrative example of a technical
guide for a valid research chemical, Wortmannin. It is NOT related to the queried CAS 106840-
79-3.

Introduction to Wortmannin

Wortmannin (CAS 19545-26-7) is a potent, selective, and irreversible inhibitor of
phosphoinositide 3-kinases (PI3Ks). Originally isolated from the fungus Penicillium
funiculosum, it has become an indispensable tool in cell biology and cancer research for
dissecting the PI3K-Akt/PKB signaling pathway. Its mechanism of action involves the covalent
modification of a conserved lysine residue in the ATP-binding site of the p110 catalytic subunit
of PI3K.

Suppliers and Pricing for Research Grade Wortmannin

The price of research-grade Wortmannin can vary based on purity, quantity, and supplier. It is
crucial to obtain a certificate of analysis (CoA) to ensure the identity and purity of the
purchased compound.

Catalog .
s i Numb Purit Q tit Estimated
upplier umber uri uanti
S J 4 Price (USD)
(Example)
Sigma-Aldrich W1628 >98% (HPLC) 1mg $150 - $200
Cayman
_ 10010591 >98% 1mg $120 - $170
Chemical
Tocris Bioscience 1232 >98% 1mg $140 - $190
Santa Cruz
_ sc-201423 >98% 1mg $130 - $180
Biotech

Note: Prices are estimates as of early 2026 and are subject to change. Researchers should
obtain current quotes directly from suppliers.
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Experimental Protocols

a) Preparation of Stock Solutions
Wortmannin is typically soluble in organic solvents such as DMSO.

e Reconstitution: To prepare a 10 mM stock solution, dissolve 1 mg of Wortmannin (M.W.
428.44 g/mol ) in 233.4 pL of high-purity DMSO.

¢ Aliquoting: Aliquot the stock solution into smaller volumes (e.g., 10-20 L) in amber vials to
minimize freeze-thaw cycles and light exposure.

e Storage: Store the aliquots at -20°C for short-term use (weeks) or at -80°C for long-term
storage (months).

b) In Vitro Kinase Assay for PI3K Inhibition

This protocol provides a general framework for assessing the inhibitory activity of Wortmannin
on PI3K.

o Reaction Buffer: Prepare a kinase reaction buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM
MgClz, 1 mM DTT).

e Enzyme and Substrate: In a 96-well plate, add recombinant PI3K enzyme and its substrate,
phosphatidylinositol (PI), to the reaction buffer.

« Inhibitor Addition: Add varying concentrations of Wortmannin (prepared by diluting the DMSO
stock in the reaction buffer) to the wells. Include a DMSO-only control.

« Initiate Reaction: Start the kinase reaction by adding ATP (radiolabeled [y-32P]ATP is often
used for detection).

 Incubation: Incubate the plate at 30°C for a specified time (e.g., 20-30 minutes).

o Termination and Detection: Stop the reaction and quantify the phosphorylated product to
determine the extent of inhibition.

Signaling Pathway and Mechanism of Action
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Wortmannin's primary target is the PI3K enzyme, a critical node in a signaling pathway that

regulates cell growth, proliferation, survival, and motility.
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Wortmannin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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